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Compound of Interest

Compound Name: Mifepristone-d3

Cat. No.: B15611157 Get Quote

For researchers, scientists, and drug development professionals, the proper disposal of

Mifepristone-d3, a deuterated analog of a hazardous drug, is a critical component of

laboratory safety and regulatory compliance. Adherence to established protocols for hazardous

waste management is essential to protect personnel and the environment. This guide provides

a comprehensive overview of the necessary procedures for the safe disposal of Mifepristone-
d3.

Mifepristone is classified as a hazardous drug due to its reproductive toxicity[1][2]. As such,

both the pure compound and any materials contaminated with it must be handled and disposed

of following stringent federal, state, and local regulations[3][4]. The U.S. Environmental

Protection Agency (EPA) and the Occupational Safety and Health Administration (OSHA)

provide a framework for the management of hazardous pharmaceutical waste[3][5].

Key Disposal Procedures and Regulatory
Considerations
The primary principle for the disposal of Mifepristone-d3 is to prevent its release into the

environment. A crucial regulation to note is the EPA's ban on the sewering of hazardous waste

pharmaceuticals, meaning it must not be flushed down the drain[5][6]. Instead, it should be

disposed of through an approved waste disposal plant[2].

For detailed guidance, laboratory personnel should consult their institution's hazardous waste

management plan and the specific Safety Data Sheet (SDS) for Mifepristone-d3. Although a
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specific SDS for the deuterated form was not found, the SDS for Mifepristone provides the

necessary safety and disposal information[1][2].

The following table summarizes the essential steps and considerations for the proper disposal

of Mifepristone-d3:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 7 Tech Support

https://cdn.caymanchem.com/cdn/msds/10006317m.pdf
https://www.stemcell.com/media/files/msds/10000009286-SDS_1_0.pdf
https://www.benchchem.com/product/b15611157?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15611157?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Aspect Recommendation Regulatory Basis

Waste Segregation

Dispose of Mifepristone-d3

and any contaminated

materials (e.g., gloves, gowns,

vials, syringes) in a

designated, clearly labeled,

leak-proof hazardous waste

container.[3][7]

OSHA, EPA, USP <800>[3][4]

[5]

Container Labeling

Label waste containers as

"HAZARDOUS DRUG WASTE

ONLY".[3]

OSHA[3]

Disposal Method

Engage a licensed commercial

waste disposal company for

incineration or disposal in a

licensed sanitary landfill for

toxic wastes.[3][5]

EPA[3][5]

Prohibited Disposal
Do not dispose of Mifepristone-

d3 down the drain.[5][6]
EPA Subpart P[5][6]

Personal Protective Equipment

(PPE)

Always wear appropriate PPE,

including gloves, when

handling Mifepristone-d3

waste. Dispose of

contaminated PPE as

hazardous waste.[2]

OSHA, USP <800>[4]

Spill Management

In case of a spill, follow

established protocols for

hazardous drug cleanup. All

spill residue and cleanup

materials must be disposed of

as hazardous waste.[7]

OSHA, EPA

Transportation If shipping hazardous drug

waste, it must be labeled,

stored, and handled in

accordance with Department of

DOT[4]
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Transportation (DOT)

regulations.[4]

Disposal Workflow
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of Mifepristone-d3 in a laboratory setting.
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Mifepristone-d3 Waste Generation

Waste Segregation & Collection

Temporary Storage

Final Disposal

Prohibited Action

Unused Mifepristone-d3

Place in designated
Hazardous Drug Waste Container

Contaminated Materials
(e.g., PPE, glassware)

Container must be:
- Leak-proof

- Clearly labeled 'Hazardous Drug Waste'

Store in a secure, designated area

Arrange for pickup by a
licensed hazardous waste contractor

Transport to a permitted
treatment and disposal facility

Disposal via incineration
or licensed landfill

Do NOT dispose down the drain

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Mifepristone-d3.
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There are no specific experimental protocols for the chemical deactivation of Mifepristone-d3
readily available. Therefore, the focus remains on secure containment and destruction by a

licensed facility. By implementing these procedures, laboratories can ensure the safe and

compliant disposal of Mifepristone-d3, fostering a secure research environment.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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